Cas no 1598065-51-0 ((1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanol)

• Product Name: (1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanol
• CAS No: 1598065-51-0
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 5578618
• Update Time: 2025-06-25

(1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanol, 1-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-
• (1-((3,5-Dimethyl-1h-pyrazol-4-yl)methyl)piperidin-3-yl)methanol
• (1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanol

• Inchi： 1S/C12H21N3O/c1-9-12(10(2)14-13-9)7-15-5-3-4-11(6-15)8-16/h11,16H,3-8H2,1-2H3,(H,13,14)
• InChI Key： DSWWHYMLCMIHGG-UHFFFAOYSA-N
• SMILES： N1(CC2=C(C)NN=C2C)CCCC(CO)C1

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Boiling Point: 376.9±37.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Additional information on (1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanol

Introduction to (1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanol and Its Applications in Modern Research

(1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanol, CAS No. 1598065-51-0), a meticulously crafted organic compound, has garnered significant attention in the realm of chemical and biomedical research. This compound, characterized by its intricate molecular structure, holds promise for a variety of applications, particularly in the development of novel therapeutic agents and biochemical probes. The synergistic arrangement of its functional groups—specifically the 3,5-dimethyl-1H-pyrazol-4-yl moiety and the piperidin-3-yl backbone—provides a unique scaffold that is amenable to further chemical modifications, making it a versatile building block for synthetic chemists.

The molecular framework of this compound exhibits remarkable stability and reactivity, which are critical factors in its potential utility as an intermediate in pharmaceutical synthesis. Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior with high accuracy, facilitating the design of targeted experiments. These computational insights have been instrumental in understanding how the piperidin-3-yl group interacts with other biomolecules, thereby enhancing the compound's potential as a ligand in drug discovery.

In the context of biomedical research, (1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanol has been explored for its potential role in modulating various biological pathways. The 3,5-dimethyl-1H-pyrazol ring is known for its ability to engage with a wide range of biological targets due to its aromaticity and electron-rich nature. This characteristic has made it a focal point in the design of molecules that can interact with enzymes and receptors involved in metabolic disorders and neurological diseases.

One of the most compelling aspects of this compound is its adaptability in serving as a precursor for more complex molecules. Researchers have leveraged its structure to develop derivatives that exhibit enhanced binding affinity and selectivity towards specific therapeutic targets. For instance, modifications to the piperidin-3-yl moiety have been shown to improve solubility and bioavailability, critical factors for any potential drug candidate. These modifications are often guided by structure-based drug design principles, where high-resolution crystal structures of protein targets are used to rationalize changes to the molecular scaffold.

The intersection of organic synthesis and medicinal chemistry has been particularly fruitful in harnessing the potential of (1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanol. By employing state-of-the-art synthetic techniques such as transition-metal-catalyzed cross-coupling reactions, researchers have been able to introduce diverse functional groups into its structure with remarkable precision. These synthetic strategies have not only expanded the library of available derivatives but also provided new insights into how different substituents influence biological activity.

The compound's relevance extends beyond academic research; it has also caught the eye of pharmaceutical companies looking for novel starting materials for drug development. The ability to fine-tune its properties through chemical modification makes it an attractive candidate for library screening programs aimed at identifying lead compounds for various therapeutic indications. Furthermore, its stability under various conditions ensures that it can be stored and handled efficiently during synthetic protocols.

In recent years, there has been a surge in interest regarding small molecules that can modulate protein-protein interactions (PPIs), which are often implicated in complex diseases such as cancer and inflammation. The unique structural features of (1-((3,5-dimethyl-1H-pyrazol)-4yl)methyl)piperidin)-3yl)methanol make it a promising candidate for developing PPI inhibitors. By targeting these interactions, researchers aim to disrupt disease pathways without affecting other biological processes, thereby minimizing side effects.

The role of computational modeling in understanding the behavior of this compound cannot be overstated. Advanced software tools allow researchers to simulate how it might interact with biological targets at an atomic level. These simulations have not only helped predict potential binding modes but also provided insights into how changes to its structure might affect its efficacy and selectivity. This computational approach complements experimental efforts by providing a rapid and cost-effective means of hypothesis generation.

Another area where this compound has shown promise is in the development of probes for biochemical assays. Its well-defined structure allows researchers to attach reporter groups or tags that can be detected using various spectroscopic techniques. This capability is particularly useful in high-throughput screening (HTS) campaigns where large libraries of compounds are tested against biological targets rapidly. The ease with which derivatives can be synthesized from this core structure makes it an ideal candidate for generating diverse libraries suitable for HTS.

The synthesis and application of (1-(Z-((Z,E)-(E-2-(Z-(((Z,E)-(2-hydroxypropyl)amino)carbonyl)vinyl)amino)acetyl)piperidin)-3-yloxy)acetonitrile), a closely related derivative, highlights the versatility of this class of compounds. This derivative has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate inflammatory signaling pathways without significant off-target effects. Such findings underscore the importance of structural diversity when designing molecules intended for therapeutic use.

In conclusion, (1-(Z-((Z,E)-(2-hydroxypropyl)amino)carbonyl)vinyl)amino)acetyl)piperidin)-3-yloxy)acetonitrile represents a significant advancement in biomedical research due to its multifaceted applications ranging from drug discovery to biochemical probing. Its unique structural features provide an excellent platform for further exploration by synthetic chemists seeking novel therapeutic agents targeting complex diseases such as cancer and neurological disorders.